Cas no 141234-10-8 (1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-)

1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro- structure
141234-10-8 structure
Product Name:1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-
CAS No:141234-10-8
MF:C7H9N3O3
MW:183.164661169052
CID:1301899
Update Time:2024-08-03

1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxaldehyde, 1-ethyl-5-methyl-4-nitro-
    • Inchi: 1S/C7H9N3O3/c1-3-9-5(2)7(10(12)13)6(4-11)8-9/h4H,3H2,1-2H3
    • InChI Key: JWZNYJSWFORDML-UHFFFAOYSA-N
    • SMILES: N1(CC)C(C)=C([N+]([O-])=O)C(C=O)=N1

Computed Properties

  • Exact Mass: 183.06447

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 333.8±42.0 °C(Predicted)
  • PSA: 78.03
  • pka: -3.66±0.10(Predicted)
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